Cas no 14529-53-4 (2-Ethoxypyridine)

• Product Name: 2-Ethoxypyridine
• CAS No: 14529-53-4
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD00023464
• CID: 49840
• PubChem ID: 125307881
• Update Time: 2025-10-18

2-Ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxypyridine
• 2-ETHOXY PYRIDINE FEMA NO.--------
• 2-Aethoxy-pyridin
• 2-Ethoxypyridin
• 2-oxyethyl pyridine
• Pyridine,2-ethoxy
• Ai3-60422
• Einecs 238-553-7
• Pyridine, 2-ethoxy-
• SPECS AC-907
• SPECS AC-907/25014179
• 2-Ethoxypyridine ,98%
• 2-Ethoxypyridine&gt
• DTXSID70162967
• AS-31090
• AC-23102
• CARAZOLOL HCL
• 4G3BKY7JKQ
• AKOS005258151
• SB52293
• NS00024725
• 14529-53-4
• CS-W017767
• UNII-4G3BKY7JKQ
• 2-Ethoxy pyridine
• InChI=1/C7H9NO/c1-2-9-7-5-3-4-6-8-7/h3-6H,2H2,1H
• SCHEMBL152133
• CHEMBL3274301
• FT-0612224
• 2-Ethoxy-pyridine
• AM20061677
• E0870
• AC-907/25014179
• A3158
• Q-100167
• ethyl 2-pyridinyl ether
• MFCD00023464
• DTXCID0085458
• SY017181
• DB-003894

• MDL： MFCD00023464
• Inchi： 1S/C7H9NO/c1-2-9-7-5-3-4-6-8-7/h3-6H,2H2,1H3
• InChI Key： LISKAOIANGDBTB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)CC
• BRN： 111115

Computed Properties

• Exact Mass: 123.06800
• Monoisotopic Mass: 123.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 22.1A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.009(lit.)
• Melting Point: No data available
• Boiling Point: 157°C(lit.)
• Flash Point: 155-156℃
• Refractive Index: 1.4960
• PSA: 22.12000
• LogP: 1.48030
• Solubility: Not determined

2-Ethoxypyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Packing Group：III
• HazardClass：3
• PackingGroup：III
• Safety Term：S26;S36
• Packing Group：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 2-Ethoxypyridine

2-Ethoxypyridine: A Versatile Compound in Modern Biomedical Research

2-Ethoxypyridine, with the chemical formula C₆H₉NO, is a key intermediate in the synthesis of various pharmaceuticals and bioactive molecules. Its CAS No. 14529-53-4 designation highlights its importance in chemical research. Recent studies have demonstrated its potential in drug development, particularly in the design of small-molecule therapeutics targeting metabolic disorders and neurodegenerative diseases. The compound's unique structure, featuring an ethoxy group attached to a pyridine ring, provides a versatile scaffold for functionalization and modification.

Research published in Journal of Medicinal Chemistry (2023) has explored the role of 2-Ethoxypyridine in the synthesis of novel antidiabetic agents. Scientists have utilized its reactivity to create derivatives with improved solubility and bioavailability. The CAS No. 14529-53-4 compound serves as a building block for compounds that modulate glucose metabolism, offering potential therapeutic benefits for type 2 diabetes. This application aligns with the growing demand for targeted therapies in metabolic disorders.

Advancements in synthetic methodologies have enhanced the utility of 2-Ethoxypyridine in pharmaceutical research. A 2022 study in Organic Letters reported the development of a catalytic approach to synthesize 2-Ethoxypyridine derivatives with high efficiency. This method reduces environmental impact and improves scalability, making it a preferred route for industrial production. The CAS No. 14529-53-4 compound's synthesis is now more sustainable, supporting green chemistry initiatives in the pharmaceutical industry.

Recent pharmacological studies have highlighted the potential of 2-Ethoxypyridine in neurodegenerative disease research. A 2024 paper in Neuropharmacology demonstrated its ability to inhibit the aggregation of amyloid-beta proteins, a key factor in Alzheimer's disease. The compound's interaction with specific receptors in the central nervous system suggests its role as a lead molecule for anti-amyloid therapies. This discovery underscores the importance of 2-Ethoxypyridine in the development of neuroprotective agents.

Applications of 2-Ethoxypyridine extend beyond traditional pharmaceuticals. In the field of biotechnology, it has been used as a precursor for the synthesis of biodegradable polymers. A 2023 study in Biomaterials explored its incorporation into polymeric matrices for drug delivery systems. The CAS No. 14529-53-4 compound's compatibility with polymerization processes enables the creation of controlled-release formulations, enhancing therapeutic outcomes for chronic conditions.

The structural flexibility of 2-Ethoxypyridine has also attracted attention in the design of antiviral agents. Research published in Antiviral Research (2023) investigated its potential as a scaffold for compounds targeting viral replication. The compound's ability to form hydrogen bonds with viral proteins makes it a promising candidate for antiviral drug development. This application aligns with the global effort to combat emerging infectious diseases.

Environmental and safety considerations are integral to the use of 2-Ethoxypyridine. While it is not classified as a hazardous substance, its handling requires adherence to standard laboratory protocols. A 2024 review in Green Chemistry emphasized the importance of minimizing waste during its synthesis, promoting sustainable practices in chemical manufacturing. This focus on environmental responsibility is critical for the long-term viability of pharmaceutical research.

Collaborative efforts between academic and industrial researchers have accelerated the exploration of 2-Ethoxypyridine's applications. A 2023 project funded by the National Institutes of Health (NIH) investigated its role in the development of antifungal agents. The CAS No. 14529-53-4 compound's ability to disrupt fungal cell membranes has led to the creation of novel antifungal compounds with enhanced efficacy. This research highlights the compound's versatility across multiple therapeutic areas.

Future directions in the study of 2-Ethoxypyridine include the development of more efficient synthetic routes and the exploration of its interactions with biological systems. A 2024 study in Chemical Science proposed a new catalytic method for its synthesis, significantly reducing reaction times and energy consumption. These advancements are expected to lower production costs and increase the accessibility of 2-Ethoxypyridine-based therapeutics.

In conclusion, 2-Ethoxypyridine (CAS No. 14529-53-4) plays a pivotal role in modern biomedical research. Its unique chemical properties and adaptability make it a valuable intermediate in the synthesis of pharmaceuticals and biotechnological products. As research continues to uncover its potential, the compound is likely to contribute to the development of innovative therapies for a wide range of diseases.